Cas no 79191-35-8 (2-Cyclopenten-1-one, 3-(3-butenyl)-)

• Product Name: 2-Cyclopenten-1-one, 3-(3-butenyl)-
• CAS No: 79191-35-8
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 4190140
• Update Time: 2025-11-03

2-Cyclopenten-1-one, 3-(3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-(3-butenyl)-
• 2-Cyclopenten-1-one, 3-(3-buten-1-yl)-
• 2-Cyclopenten-1-one, 3-(3-butenyl)- (9CI)
• 3-(3-Buten-1-yl)-2-cyclopenten-1-one (ACI)

• Inchi： 1S/C9H12O/c1-2-3-4-8-5-6-9(10)7-8/h2,7H,1,3-6H2
• InChI Key： DXFHVBQCTXIXKX-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC=C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopenten-1-one, 3-(3-butenyl)-

2-Cyclopenten-1-one, 3-(3-butenyl) (CAS No. 79191-35-8): A Comprehensive Overview

2-Cyclopenten-1-one, 3-(3-butenyl) (CAS No. 79191-35-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 3-(3-butenyl)cyclopent-2-en-1-one, is characterized by its unique molecular structure, which consists of a cyclopentenone ring substituted with a 3-butenyl group. This structure imparts a range of chemical and physical properties that make it a valuable intermediate in various chemical processes.

The molecular formula of 2-Cyclopenten-1-one, 3-(3-butenyl) is C₉H₁₄O₂, and its molecular weight is approximately 150.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its solubility in water is limited, but it is readily soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of chemical reactions and applications.

In the realm of organic synthesis, 2-Cyclopenten-1-one, 3-(3-butenyl) serves as an important building block for the synthesis of more complex molecules. Its reactivity is primarily centered around the cyclopentenone ring and the unsaturated 3-butenyl group. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds, including pharmaceuticals and natural products. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and anticancer drugs.

The cyclopentenone moiety in 2-Cyclopenten-1-one, 3-(3-butenyl) is known for its ability to undergo various chemical transformations, such as Michael addition reactions, Diels-Alder reactions, and nucleophilic additions. These reactions can be tailored to introduce functional groups or modify existing ones, thereby expanding the range of possible derivatives. The presence of the 3-butenyl group further enhances its synthetic utility by providing additional sites for functionalization.

In medicinal chemistry, 2-Cyclopenten-1-one, 3-(3-butenyl) has been investigated for its potential therapeutic applications. Studies have shown that derivatives of this compound exhibit significant biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 2-Cyclopenten-1-one, 3-(3-butenyl) demonstrated potent inhibitory effects on tumor growth in vitro and in vivo models.

The biological activity of 2-Cyclopenten-1-one, 3-(3-butenyl) derivatives can be attributed to their ability to modulate key cellular pathways involved in inflammation and cancer progression. Specifically, these compounds have been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer development. By targeting NF-κB signaling pathways, these derivatives can effectively reduce inflammation and inhibit tumor growth.

Beyond its medicinal applications, 2-Cyclopenten-1-one, 3-(3-butenyl) has also found use in materials science. Its unique molecular structure makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, researchers have explored the use of this compound as a monomer for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 2-Cyclopenten-1-one, 3-(3-butenyl) has also been a subject of interest. Studies have shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are essential to minimize any potential adverse effects on ecosystems.

In conclusion, 2-Cyclopenten-1-one, 3-(3-butenyl) (CAS No. 79191-35-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate for the development of novel compounds with diverse biological activities and material properties. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in various scientific disciplines.